D-Glucose, 4-S-beta-D-glucopyranosyl-4-thio-
D-Glucose, 4-S-beta-D-glucopyranosyl-4-thio-
Brand Name:
Vulcanchem
CAS No.:
80951-92-4
VCID:
VC20772543
InChI:
InChI=1S/C12H22O10S/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h1,4-12,14-21H,2-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1
SMILES:
C(C1C(C(C(C(O1)SC(C(CO)O)C(C(C=O)O)O)O)O)O)O
Molecular Formula:
C12H22O10S
Molecular Weight:
358.36 g/mol
D-Glucose, 4-S-beta-D-glucopyranosyl-4-thio-
CAS No.: 80951-92-4
Cat. No.: VC20772543
Molecular Formula: C12H22O10S
Molecular Weight: 358.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 80951-92-4 |
|---|---|
| Molecular Formula | C12H22O10S |
| Molecular Weight | 358.36 g/mol |
| IUPAC Name | (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylhexanal |
| Standard InChI | InChI=1S/C12H22O10S/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h1,4-12,14-21H,2-3H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1 |
| Standard InChI Key | VMEDEPBFFWJMMG-WELRSGGNSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)S[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)SC(C(CO)O)C(C(C=O)O)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)SC(C(CO)O)C(C(C=O)O)O)O)O)O)O |
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